Cas no 1421587-11-2 ((2E)-N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1421587-11-2
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 5473976
• Update Time: 2025-05-30

(2E)-N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[(3-cyclopentyl-3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-3-(2-thienyl)-
• (2E)-N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C21H21N3O2S/c25-20(12-11-16-8-5-13-27-16)22-14-19-17-9-3-4-10-18(17)21(26)24(23-19)15-6-1-2-7-15/h3-5,8-13,15H,1-2,6-7,14H2,(H,22,25)
• InChI Key： SSXAGPHDTBCWAN-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(C=CC=C2)C(=O)N(C2CCCC2)N=1)(=O)C=CC1SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on (2E)-N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide

Introduction to (2E)-N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide (CAS No. 1421587-11-2)

(2E)-N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide, with the CAS number 1421587-11-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of phthalazinones, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of (2E)-N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide is characterized by a central phthalazinone core linked to a thiophene moiety via an amide bond. The presence of the cyclopentyl group and the thiophene ring adds complexity and contributes to the compound's pharmacological profile. The E configuration of the double bond in the propenamide moiety is crucial for its biological activity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that (2E)-N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has shown significant anticancer activity. Research conducted at the National Cancer Institute demonstrated that (2E)-N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-yl)prop-2-enamide selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has been effective against breast cancer and colon cancer cell lines, making it a valuable lead compound for further drug development.

The mechanism of action of (2E)-N-[(3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]-3-(thiophen-2-y l)prop - 2 - enamide involves multiple pathways. It has been shown to modulate key signaling pathways such as NF-kB and MAPK, which are often dysregulated in cancer and inflammatory conditions. By targeting these pathways, the compound can effectively reduce inflammation and inhibit tumor growth.

The pharmacokinetic properties of (2E)-N-[ ( 3 - cyclopent yl - 4 - ox o - 3 , 4 - dihydro phtha laz in - 1 - yl ) methyl ] - 3 - ( thiophe n - 2 - yl ) prop - 2 - enamide have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. However, further optimization may be necessary to improve its pharmacokinetic profile for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-N-[ ( 3 - cyclopent yl - 4 - ox o - 3 , 4 - dihydro phtha laz in - 1 - yl ) methyl ] - 3 - ( thiophe n - 2 - yl ) prop - 2 - enamide in human subjects. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These trials are crucial for determining the optimal dosing regimen and identifying any potential side effects.

In conclusion, (2E)-N-[ ( 3 - cyclopent yl - 4 - ox o - 3 , 4 - dihydro phtha laz in - 1 - yl ) methyl ] - 3 -( thiophe n - 2-y l) prop-e n amide (CAS No. 1421587–11–2) is a promising compound with significant therapeutic potential. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development in the fields of inflammation and cancer treatment. Ongoing studies will continue to elucidate its mechanisms of action and optimize its clinical applications.